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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568943

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
PSB-1114 tetrasodium, a potent and selective P2Y2 agonist. Given the absence of a specific
Safety Data Sheet (SDS) in the immediate search results, this guidance is based on the
protocols for analogous tetrasodium salt compounds. It is imperative to consult the
manufacturer-specific SDS upon receipt of the material and to conduct a thorough risk
assessment before commencing any experimental work.

Personal Protective Equipment (PPE): A Multi-Laden
Approach to Safety

When handling PSB-1114 tetrasodium, a comprehensive PPE strategy is essential to mitigate
risks of exposure, particularly to the eyes and skin. The following table summarizes the
recommended PPE, categorized by the level of protection.
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Protection Level Equipment Purpose

) ) Protects against dust particles
Primary Chemical Safety Goggles ]
and potential splashes.

o Provides a barrier against skin
Nitrile Gloves
contact.

Prevents contamination of
Laboratory Coat )
personal clothing.

Offers an additional layer of

protection for the face and
Secondary Face Shield eyes, especially during

weighing and solution

preparation.[1]

_ Protects arms from potential
Disposable Sleeve Covers o
contamination.

Recommended when handling

the powder outside of a
Respiratory N95 or higher Respirator certified chemical fume hood to

prevent inhalation of fine

particles.

Operational Plan: From Receipt to Experimentation

A systematic workflow is critical to ensure the safe and effective use of PSB-1114 tetrasodium
in a laboratory setting. This step-by-step guide outlines the key phases of the operational plan.

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
 Verify that the product name and CAS number on the label match the order.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[2]
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o Keep the container tightly sealed when not in use.[2]

Preparation of Stock Solutions:

 All weighing and initial dilutions of the powdered compound should be performed in a
certified chemical fume hood to minimize inhalation risk.

» Use a dedicated set of spatulas and weighing paper.
e When preparing solutions, slowly add the powder to the solvent to avoid splashing.

o Ensure the vessel is appropriately labeled with the compound name, concentration, solvent,
and date of preparation.

Experimental Use:

o Always wear the appropriate PPE as outlined in the table above.

o Handle all solutions containing PSB-1114 tetrasodium with care to avoid spills and aerosol
generation.

o Work in a well-ventilated area.

¢ |n case of accidental contact, follow the first aid measures detailed below.

Disposal Plan: Responsible Management of
Chemical Waste

Proper disposal of PSB-1114 tetrasodium and its associated waste is crucial to protect
personnel and the environment.

e Solid Waste:

o Dispose of unused powdered PSB-1114 tetrasodium in a designated hazardous waste
container.

o Contaminated materials such as weighing paper, gloves, and pipette tips should also be
placed in this container.
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e Liquid Waste:

o Agqueous solutions of PSB-1114 tetrasodium should be collected in a designated
agueous hazardous waste container.

o Do not pour solutions down the drain.
e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "PSB-1114 tetrasodium (4-Thiouridine-5'-O-(3,y-difluoromethylene)triphosphate
tetrasodium salt)".

e Collection:

o Follow your institution's guidelines for the collection and disposal of chemical waste.

Emergency Procedures: Immediate Actions for
Exposure

In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing and immediately
wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.[2]
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.[2]

Visualizing the Workflow: From Compound to

Experiment

To provide a clear, at-a-glance understanding of the handling process, the following diagrams

illustrate the key workflows.
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Caption: A logical workflow for the safe handling of PSB-1114 tetrasodium.
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Caption: Emergency response procedures for accidental exposure to PSB-1114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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